Cas no 2229238-16-6 (5-3-(propan-2-yl)phenyl-1H-imidazol-2-amine)

• Product Name: 5-3-(propan-2-yl)phenyl-1H-imidazol-2-amine
• CAS No: 2229238-16-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5939194
• PubChem ID: 121414679
• Update Time: 2025-06-08

5-3-(propan-2-yl)phenyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-(propan-2-yl)phenyl-1H-imidazol-2-amine
• 5-[3-(propan-2-yl)phenyl]-1H-imidazol-2-amine
• EN300-1754690
• SCHEMBL17843981
• 2229238-16-6

• Inchi： 1S/C12H15N3/c1-8(2)9-4-3-5-10(6-9)11-7-14-12(13)15-11/h3-8H,1-2H3,(H3,13,14,15)
• InChI Key： HKWGCAVVITYLRP-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-3-(propan-2-yl)phenyl-1H-imidazol-2-amine

5-3-(Propan-2-Yl)Phenyl-1H-Imidazol-2-Amine: A Comprehensive Overview

5-3-(Propan-2-Yl)Phenyl-1H-imidazol-2-Amine, also known by its CAS number CAS No. 2229238-16-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, catalysis, and electronic materials. The structure of 5-3-(Propan-2-Yl)Phenyl is characterized by a phenyl ring substituted with an isopropyl group at the 3-position, fused with an imidazole ring. The presence of the isopropyl group introduces steric effects that can influence the compound's reactivity and stability.

The synthesis of 5-3-(Propan-2-Yl)Phenyl-1H-imidazol-amine typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of transition metal catalysts such as palladium or copper has been reported to facilitate key steps in the synthesis process. These methods are particularly valuable for scaling up production to meet industrial demands.

In terms of applications, 5-(Propan-2-Yl)-substituted imidazoles have shown promise in the development of novel pharmaceutical agents. The imidazole ring is known for its ability to act as a hydrogen bond donor and acceptor, making it an ideal scaffold for drug design. Recent studies have highlighted the potential of this compound as a modulator of ion channels, which are critical targets in treating conditions such as epilepsy and chronic pain. Additionally, its ability to form stable complexes with metal ions has led to its exploration in metallo-drug design.

Beyond pharmacology, CAS No. 2229238-based compounds are being investigated for their role in advanced materials science. The imidazole moiety's aromaticity and conjugation properties make it suitable for applications in organic electronics. For example, derivatives of this compound have been used as building blocks for constructing organic semiconductors and light-emitting diodes (OLEDs). Recent research has focused on optimizing the electronic properties of these materials through controlled substitution patterns on the phenyl ring.

The environmental impact and sustainability aspects of using 5-(Propan-Yl)-phenylimidazole amine are also under scrutiny. As industries increasingly prioritize green chemistry principles, there is a growing emphasis on developing eco-friendly synthetic routes and minimizing waste generation during production. Innovations such as solvent-free reactions and catalytic recycling are being explored to enhance the sustainability profile of this compound.

In conclusion, 5-(Propan-Yl)-phenylimidazole amine, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its potential across diverse fields underscores the importance of ongoing studies to fully harness its capabilities while ensuring responsible use and sustainable practices.